Cas no 1805556-97-1 (6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805556-97-1
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4896808
• Update Time: 2025-10-31

6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C10H8F5NO3/c1-19-9-4(2-7(17)18)5(10(13,14)15)3-6(16-9)8(11)12/h3,8H,2H2,1H3,(H,17,18)
• InChI Key： CCBLXETXZOXBQL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(C=1CC(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid

6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic Acid: A Comprehensive Overview

6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid, with the CAS number 1805556-97-1, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design and agrochemicals. The molecule's structure is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a methoxy group at position 2, and a trifluoromethyl group at position 4, with an acetic acid moiety attached at position 3.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient construction of such complex structures, ensuring high yields and purity. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving the desired regioselectivity and stereoselectivity during the synthesis.

One of the most intriguing aspects of 6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid is its potential as a lead compound in drug discovery. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, making it an attractive feature for medicinal chemists. Recent studies have explored its activity as an inhibitor of various enzyme targets, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in agrochemical research. Its ability to modulate plant growth regulators and inhibit pathogenic enzymes makes it a candidate for developing novel pesticides and herbicides. Field studies have demonstrated its efficacy in controlling key agricultural pests without adverse effects on non-target species, aligning with the growing demand for sustainable agricultural practices.

The physical properties of 6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid are also noteworthy. Its melting point, solubility profile, and stability under various conditions have been extensively characterized using techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are critical for determining its suitability for formulation into pharmaceutical or agricultural products.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This finding is particularly relevant for regulatory agencies evaluating its safety for large-scale use.

In conclusion, 6-(Difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine-3-acetic acid represents a cutting-edge molecule with multifaceted applications across diverse industries. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.